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Compound of Interest

Compound Name: 2-Bromo-p-xylene

Cat. No.: B3025503 Get Quote

An In-depth Technical Guide to 2-Bromo-p-
Xylene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-bromo-p-xylene, a versatile

chemical intermediate. The information is compiled from various safety data sheets and

research articles to ensure a thorough understanding of its properties, handling, and

applications. This document is intended for use by trained professionals in a laboratory or

industrial setting.

Chemical and Physical Properties
2-Bromo-p-xylene, also known as 1-bromo-2,5-dimethylbenzene, is a combustible liquid.[1] Its

key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₈H₉Br [1][2]

Molecular Weight 185.06 g/mol [1][3]

CAS Number 553-94-6 [2]

Appearance
Clear colorless to slightly

colored liquid
Thermo Fisher Scientific

Boiling Point 199 - 201 °C (390.2 - 393.8 °F) [1]

Melting Point 9 - 10 °C (48.2 - 50 °F) [1]

Flash Point 79 °C (174.2 °F) - closed cup [3]

Density 1.339 g/cm³ FAR Chemical

Refractive Index
1.5495 to 1.5515 (20°C, 589

nm)
Thermo Fisher Scientific

Solubility
Insoluble in water. Soluble in

acetone and ether.
ChemBK, Fisher Scientific

Hazard Identification and Safety Information
2-Bromo-p-xylene is classified as a hazardous substance. It is a combustible liquid that

causes skin and serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Signal Word: Warning[1]

The table below summarizes key safety and hazard information.
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Hazard Classification Details

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Irritation Category 2[1]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[1]

Combustible Liquid Yes[1]

Precautionary Statements include wearing protective gloves, protective clothing, and eye/face

protection. In case of contact with skin, wash with plenty of soap and water. If in eyes, rinse

cautiously with water for several minutes.[1]

Handling, Storage, and First Aid
Handling: Handle in a well-ventilated place. Wear suitable protective clothing and avoid contact

with skin and eyes. Use non-sparking tools and prevent fire caused by electrostatic discharge.

[4] Keep away from open flames, hot surfaces, and sources of ignition.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away

from heat, sparks, and flame.[1]

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Experimental Protocols
Synthesis of 2-Bromo-p-xylene via Electrophilic
Bromination
This protocol describes the bromination of p-xylene to produce 2-bromo-p-xylene. The

reaction proceeds via an electrophilic aromatic substitution mechanism.

Materials:

p-Xylene

Bromine

Iron filings (catalyst)

Iodine crystal (optional co-catalyst)

Water
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3% Sodium hydroxide solution

Calcium chloride

Procedure:

In a three-necked flask equipped with a dropping funnel, stirrer, and condenser, place p-

xylene, iron filings, and a crystal of iodine.

Cool the mixture in an ice-salt bath while stirring.

Add bromine dropwise over a period of 3 hours, maintaining the internal temperature

between 0°C and -5°C.

After the addition is complete, allow the reaction mixture to stand overnight.

Pour the mixture into water and wash successively with water and two portions of 3%

sodium hydroxide solution, followed by a final wash with water.

Perform steam distillation on the product mixture.

Separate the organic layer from the distillate and dry it over calcium chloride.

Distill the dried product under reduced pressure to obtain pure 2-bromo-p-xylene.

Logical Relationship of Electrophilic Bromination:

p-Xylene

Sigma Complex (intermediate)

Attack by pi electrons

Bromine (Br2)

Formation of Electrophile

Iron (Fe) catalyst

Generation of Br+
Deprotonation

2-Bromo-p-xylene

HBr

Click to download full resolution via product page
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Caption: Electrophilic bromination of p-xylene.

Suzuki-Miyaura Cross-Coupling Reaction
This protocol provides a general procedure for the palladium-catalyzed Suzuki-Miyaura

coupling of 2-bromo-p-xylene with an arylboronic acid.

Materials:

2-Bromo-p-xylene

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, K₃PO₄)

Anhydrous solvent (e.g., 1,4-Dioxane/Water mixture)

Inert gas (Argon or Nitrogen)

Procedure:

To a flame-dried reaction vessel, add 2-bromo-p-xylene (1 equivalent), the arylboronic acid

(1.1 - 1.5 equivalents), the palladium catalyst (1-5 mol%), and the base (2-3 equivalents).

Seal the vessel and purge with an inert gas for 10-15 minutes.

Add the degassed solvent system via syringe.

Heat the reaction mixture to 80-100°C and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Add water to the reaction mixture and extract with an organic solvent (e.g., ethyl acetate).
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure and purify the crude product by column

chromatography.

Experimental Workflow for Suzuki Coupling:
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Reaction Setup

Reaction

Workup and Purification

Combine Reactants:
2-Bromo-p-xylene
Arylboronic acid

Pd Catalyst, Base

Purge with Inert Gas

Add Degassed Solvent

Heat and Stir
(80-100°C, 12-24h)

Monitor Progress (TLC/GC-MS)

Cool to Room Temp.

Aqueous Workup & Extraction

Dry and Concentrate

Column Chromatography
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Caption: Suzuki-Miyaura cross-coupling workflow.
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Toxicology and Metabolism
Detailed toxicological data for 2-bromo-p-xylene, such as LD50 and LC50 values, are not

readily available in the public domain. The toxicological properties have not been fully

investigated.[1] Data on carcinogenicity and reproductive toxicity are also unavailable.[1]

For informational purposes, this section provides a brief overview of the toxicology of the parent

compound, p-xylene. It is crucial to note that this information may not be representative of 2-
bromo-p-xylene.

p-Xylene Toxicology Summary:

Inhalation: The main effect of inhaling xylene vapor is depression of the central nervous

system, with symptoms including headache, dizziness, nausea, and vomiting.[5] Irritation of

the respiratory tract can also occur.[6]

Ingestion: Ingestion can cause a burning sensation, abdominal pain, dizziness, drowsiness,

headache, and nausea.[7]

Skin and Eye Contact: Xylene can cause skin irritation, dryness, and scaling.[6] It is also an

eye irritant.[6]

Metabolism: In humans, cytochrome P450 enzymes, particularly CYP2E1 in the liver, are

involved in the metabolism of xylene.[8] The metabolism of p-xylene can lead to the

formation of p-tolualdehyde, which has been shown to inactivate cytochrome P-450 in lung

microsomes.[9]

Biotransformation Pathway of p-Xylene:

The biotransformation of p-xylene in some biological systems involves the oxidation of a methyl

group to p-toluic acid, which can be further metabolized. Engineered E. coli have been shown

to convert p-xylene to terephthalic acid.[10][11]
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Caption: Simplified metabolic pathways of p-xylene.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Always

consult the official SDS from the supplier before handling 2-bromo-p-xylene. The information

provided herein is based on publicly available data and is subject to change. The user assumes

all risks associated with the use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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